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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13442831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
Imidaprilat-d3, a deuterated analog of Imidaprilat. Imidaprilat is the active metabolite of the
angiotensin-converting enzyme (ACE) inhibitor Imidapril, used in the management of
hypertension. The introduction of deuterium atoms can offer advantages in drug metabolism
and pharmacokinetic studies, making Imidaprilat-d3 a valuable tool for researchers. This
document outlines a plausible synthetic approach, detailed characterization methodologies,
and the mechanism of action of Imidaprilat.

Core Chemical Data

A summary of the key chemical identifiers for Imidaprilat-d3 is presented below.
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Parameter Value Reference
(4S)-3-{(2S)-2-[N-((1S)-1-
Carboxy-3-phenyl-d3-
Chemical Name propyl)amino]propionyl}-1- [1]
methyl-2-oxoimidazolidine-4-
carboxylic Acid
CAS Number 1356019-69-6 [1][2]13]
Molecular Formula C1sH20D3N30s [1]
Molecular Weight 380.42 g/mol [1]
Appearance White to Off-White Solid [1]
Storage 2-8°C Refrigerator [1]

Synthesis of Imidaprilat-d3

While a specific, publicly detailed synthesis protocol for Imidaprilat-d3 is not readily available,

a plausible synthetic route can be devised based on established methods for the synthesis of

ACE inhibitors and general techniques for deuterium labeling. The synthesis would likely

involve the coupling of key intermediates followed by a deprotection step. The deuterium label

is typically introduced on the phenylpropyl side chain.

Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Characterization of Imidaprilat-d3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13442831#synthesis-and-characterization-of-
imidaprilat-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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